1-Palmitoleoyl-2-vaccenoyl-sn-glycero-3-phosphatidylethanolamine

• Molecular Formula: C39H74NO8P
• Molecular Weight: 716.0 g/mol
• InChI: InChI=1S/C39H74NO8P/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-39(42)48-37(36-47-49(43,44)46-34-33-40)35-45-38(41)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h13-16,37H,3-12,17-36,40H2,1-2H3,(H,43,44)
• InChIKey: QVUWNEQTPVMHQT-UHFFFAOYSA-N

Technical Overview of 16:1-18:1 PE

1-Palmitoleoyl-2-vaccenoyl-sn-glycero-3-phosphatidylethanolamine (CAS 1832660-38-4) is a defined-molecular-species phosphatidylethanolamine (PE) phospholipid composed of palmitoleic acid (16:1, n-7) at the sn-1 position and cis-vaccenic acid (18:1, n-7) at the sn-2 position [1][2]. With a molecular formula of C39H74NO8P and a molecular weight of 715.98 g/mol [1], this compound belongs to the class of glycerophosphoethanolamines [2]. Unlike naturally derived lipid mixtures that contain heterogeneous acyl chain distributions, this synthetic, single-species PE provides a precisely controlled lipid composition essential for reproducible biophysical studies and defined membrane model systems.

Defined single-species synthetic PE with controlled sn-1 (16:1 n-7) and sn-2 (18:1 n-7) acyl chains

Supports reproducible membrane biophysics studies and defined model membrane assembly

Eliminates compositional heterogeneity of natural lipid extracts

• [1] PubChem. (2018). Phosphatidylethanolamine 16:1-18:1. PubChem Compound Summary. CID 134735007. View Source
• [2] FooDB. (2011). Showing Compound PE(16:1(9Z)/18:1(11Z)) (FDB026149). View Source

Why 16:1-18:1 PE Is Irreplaceable

In-class substitution of this specific PE species with commonly available analogs (e.g., POPE, DOPE) is scientifically invalid due to profound differences in acyl chain composition that dictate membrane phase behavior, intrinsic curvature, and biological recognition. The unique combination of two omega-7 monounsaturated chains (16:1 n-7 and 18:1 n-7) imparts distinct thermotropic properties compared to mixed saturated/unsaturated (e.g., 16:0/18:1) or di-unsaturated (e.g., 18:1/18:1) PE species. The position of the double bond at carbon 11 in vaccenic acid, versus carbon 9 in oleic acid, results in a shift in the bilayer-to-hexagonal phase transition temperature (TH) [1], while the absence of a saturated chain enhances membrane fluidity under defined conditions [2]. Furthermore, the specific acyl chain structure influences recognition by lipid-binding proteins and immune receptors, as demonstrated in iNKT cell antigen presentation studies where 16:0-18:1 PE was identified as a self-phospholipid antigen [3]. Substituting this defined species with a heterogeneous natural PE mixture or an alternative synthetic analog introduces uncontrolled variability in biophysical and biological assays, compromising experimental reproducibility and data interpretation.

Double bond position (Δ11 vaccenoyl vs Δ9 oleoyl)

Shifts lamellar-to-hexagonal phase transition temperature, altering membrane fusion context relative to oleoyl analogs

Fully monounsaturated acyl chains (16:1/18:1)

Higher unsaturation index compared to mixed saturated/unsaturated PEs (e.g., POPE) may shift membrane fluidity baseline and protein diffusion outcomes

Acyl chain structure recognition

iNKT cell self-antigen presentation observed with 16:0-18:1 PE may not transfer; immune recognition context may differ

• [1] Epand, R. M., et al. (1996). Role of the position of unsaturation on the phase behavior and intrinsic curvature of phosphatidylethanolamines. Biophysical Journal, 71(4), 1806-1810. View Source
• [2] Dawaliby, R., et al. (2016). Phosphatidylethanolamine Is a Key Regulator of Membrane Fluidity in Eukaryotic Cells. Journal of Biological Chemistry, 291(7), 3658-3667. View Source
• [3] Rauch, J., et al. (2003). Structural features of the acyl chain determine self-phospholipid antigen recognition by a CD1d-restricted invariant NKT (iNKT) cell. Journal of Biological Chemistry, 278(48), 47508-47515. View Source

Quantitative Evidence for 16:1-18:1 PE Selection

Hexagonal Phase Transition Temperature Shift

The position of the double bond in the 18:1 acyl chain dictates the bilayer-to-hexagonal (HII) phase transition temperature (TH) of phosphatidylethanolamines. In a controlled study of di-18:1 PE isomers, the TH for the 11-cis double bond isomer (cis-vaccenoyl) was measured at 28°C, compared to 8°C for the 9-cis double bond isomer (oleoyl) and 37°C for the 6-cis double bond isomer [1]. This 20°C differential in TH between vaccenoyl- and oleoyl-containing PEs has direct consequences for membrane fusion propensity and lipid packing under physiological or near-physiological temperature conditions. While the target compound is a mixed-chain species (16:1/18:1), the presence of the vaccenoyl chain at the sn-2 position is expected to elevate the TH relative to the corresponding oleoyl analog (1-palmitoleoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine), providing a wider temperature window for lamellar phase stability and reduced spontaneous curvature at a given temperature.

Hexagonal Phase TH Shift

Class-level inference

ΔTH = +20°C Δ11 (vaccenoyl) TH 28°C vs Δ9 (oleoyl) TH 8°C

Supports wider lamellar phase stability window interpretation

Extrapolated from di-18:1 PE DSC/X-ray data

Evidence Dimension	Bilayer-to-hexagonal phase transition temperature (TH)
Target Compound Data	Extrapolated from di-18:1 PE data; expected TH > YOPE (oleoyl analog) due to 11-cis double bond position
Comparator Or Baseline	di-18:1(cis-Δ9) PE (oleoyl): TH = 8°C; di-18:1(cis-Δ11) PE (vaccenoyl): TH = 28°C
Quantified Difference	ΔTH = +20°C for Δ11 vs. Δ9 double bond position
Conditions	Differential scanning calorimetry (DSC) and X-ray diffraction on fully hydrated di-18:1 PE dispersions [1]

Why This Matters

A higher TH implies that membranes containing this lipid remain in the lamellar (bilayer) phase over a broader temperature range before transitioning to the fusogenic hexagonal phase, which is critical for applications requiring defined lamellar stability, such as supported lipid bilayer formation or controlled release liposomes.

• [1] Epand, R. M., et al. (1996). Role of the position of unsaturation on the phase behavior and intrinsic curvature of phosphatidylethanolamines. Biophysical Journal, 71(4), 1806-1810. View Source

Membrane Fluidity: Monounsaturated vs Saturated PE

Phosphatidylethanolamines with monounsaturated acyl chains, such as the target compound, increase membrane fluidity compared to saturated-chain analogs. In a meta-analysis of membrane fluidity determinants, the unsaturation index—a composite measure of double bond content—significantly predicted membrane fluidity at 25°C (p < 0.05) [1]. While a direct head-to-head fluidity measurement for this specific PE species is not available, the presence of two monounsaturated chains (16:1 and 18:1) confers a higher unsaturation index than mixed saturated/unsaturated species like POPE (16:0/18:1), which contains one saturated palmitoyl chain. Increased unsaturation correlates with lower gel-to-liquid crystalline phase transition temperatures (Tm) and enhanced lipid lateral diffusion, directly impacting membrane protein function and permeability [2].

Unsaturation Index

Class-level inference

Index 2 (16:1/18:1) vs 1 (16:0/18:1)

Higher index predicts increased membrane fluidity at 25°C (p<0.05)

Direct fluidity measurement for this species not available

Evidence Dimension	Membrane fluidity (predicted by unsaturation index)
Target Compound Data	Two monounsaturated chains (16:1, 18:1); unsaturation index = 2
Comparator Or Baseline	POPE (16:0/18:1): one saturated + one monounsaturated chain; unsaturation index = 1; DPPE (16:0/16:0): two saturated chains; unsaturation index = 0
Quantified Difference	Unsaturation index 2 vs. 1 vs. 0; higher unsaturation index significantly predicts increased fluidity at 25°C [1]
Conditions	Meta-analysis of fluorescence polarization (DPH) data across multiple phospholipid compositions at 25°C [1]

Why This Matters

For experimental systems requiring precise control over membrane fluidity—such as studies of transmembrane protein diffusion, lipid raft dynamics, or permeability assays—selecting a fully monounsaturated PE species provides a defined, reproducible fluidity baseline that cannot be achieved with mixed saturated/unsaturated analogs.

• [1] Fajardo, V. A., et al. (2011). Influence of phospholipid species on membrane fluidity: a meta-analysis for a novel phospholipid fluidity index. Journal of Membrane Biology, 244(2), 97-103. View Source
• [2] Dawaliby, R., et al. (2016). Phosphatidylethanolamine Is a Key Regulator of Membrane Fluidity in Eukaryotic Cells. Journal of Biological Chemistry, 291(7), 3658-3667. View Source

Omega-7 Fatty Acid Composition Specificity

1-Palmitoleoyl-2-vaccenoyl-sn-glycero-3-phosphatidylethanolamine is uniquely composed of the two most prevalent omega-7 fatty acids in nature: palmitoleic acid (16:1 n-7) and cis-vaccenic acid (18:1 n-7) [1]. This dual omega-7 configuration distinguishes it from the more commonly available oleoyl-containing PE species (omega-9) and from mixed omega-7/omega-9 species. In biological systems, omega-7 fatty acids are associated with distinct metabolic and anti-inflammatory signaling properties compared to omega-9 fatty acids, including modulation of insulin sensitivity and suppression of lipogenic gene expression [2]. While these biological effects are primarily documented for the free fatty acids, the incorporation of omega-7 chains into membrane phospholipids alters the local lipid environment in ways that may influence membrane-associated signaling events.

Omega-7 Chain Identity

Supporting evidence

100% omega-7 acyl chains (sn-1 16:1 n-7, sn-2 18:1 n-7)

Excludes omega-9 and saturated chain confounding variables

Composition from defined molecular structure

Evidence Dimension	Fatty acid class composition
Target Compound Data	Palmitoleic acid (16:1 n-7, omega-7) at sn-1; cis-Vaccenic acid (18:1 n-7, omega-7) at sn-2
Comparator Or Baseline	POPE: palmitic acid (16:0, saturated) at sn-1; oleic acid (18:1 n-9, omega-9) at sn-2. YOPE: palmitoleic acid (16:1 n-7) at sn-1; oleic acid (18:1 n-9) at sn-2
Quantified Difference	Target compound: 100% omega-7 acyl chains. POPE: 0% omega-7. YOPE: 50% omega-7 (sn-1 only)
Conditions	Compositional analysis based on defined molecular structure

Why This Matters

For research investigating omega-7-specific biological activities, membrane lipid signaling, or comparative lipidomics studies, the exclusive omega-7 chain composition of this PE species provides a chemically defined tool that eliminates confounding effects from omega-9 or saturated acyl chains present in alternative analogs.

• [1] Wikiwand. Omega-7 fatty acid. Retrieved from https://www.wikiwand.com/en/Omega-7_fatty_acid. View Source
• [2] Cao, H., et al. (2008). Identification of a lipokine, a lipid hormone linking adipose tissue to systemic metabolism. Cell, 134(6), 933-944. View Source

E. coli Membrane Lipid Mimicry

Phosphatidylethanolamine species containing vaccenoyl and palmitoleoyl chains are native components of the Escherichia coli inner membrane lipidome. Specifically, 1-cis-vaccenoyl-2-palmitoleoyl-sn-glycero-3-phosphoethanolamine (the positional isomer of the target compound) has been identified in E. coli membranes [1], and the acyl chain combination is synthesized endogenously via the bacterial fatty acid elongation pathway [2]. The target compound provides a defined, synthetic version of this bacterial membrane lipid motif, enabling the construction of simplified E. coli membrane models with controlled lipid composition. This is particularly valuable for studying antimicrobial peptide mechanisms, membrane protein reconstitution, and bacterial lipid-protein interactions, where the presence of both omega-7 chains in PE is a hallmark of bacterial, rather than eukaryotic, membrane lipid composition [3].

E. coli Membrane Mimicry

Class-level inference

Matches native E. coli PE species (palmitoleoyl + vaccenoyl chains)

Supports biomimetic bacterial membrane model construction

Based on compositional analysis of E. coli K-12 membranes

Evidence Dimension	Relevance as a bacterial membrane model component
Target Compound Data	Contains 16:1 n-7 and 18:1 n-7 chains; matches E. coli native PE species composition [1]
Comparator Or Baseline	POPE (16:0/18:1 n-9): contains saturated chain and omega-9 chain; less representative of bacterial membranes which favor omega-7 monounsaturated chains
Quantified Difference	Target compound aligns with E. coli membrane fatty acid profile (palmitoleoyl and vaccenoyl chains), whereas POPE does not reflect bacterial unsaturation patterns
Conditions	Compositional analysis of E. coli K-12 MG1655 membrane lipids [1]

Why This Matters

For researchers constructing biomimetic bacterial membranes to study antibiotic interactions, membrane protein function, or bacterial lipid signaling, this defined PE species provides a compositionally accurate and reproducible alternative to complex, heterogeneous natural E. coli lipid extracts.

• [1] MetaCyc. phosphatidylethanolamine (1-cis-vaccenoyl, 2-palmitoleoyl). MetaCyc Compound. View Source
• [2] Garwin, J. L., et al. (1980). Structural and enzymatic studies of the fatty acid synthetase of Escherichia coli. Journal of Biological Chemistry, 255(24), 11949-11956. View Source
• [3] Morein, S., et al. (1996). Wild-type Escherichia coli Cells Regulate the Membrane Lipid Composition in a Window between Gel and Non-lamellar Structures. Journal of Biological Chemistry, 271(12), 6801-6809. View Source

Hydrogen-Bonding Capacity Comparison

The hydrogen-bonding capacity of phosphatidylethanolamines is modulated by the degree of acyl chain unsaturation and the specific positions of double bonds. In a comparative study of related mixed-chain PE species, 1-palmitoleoyl-2-oleoyl-sn-glycero-3-phosphatidylethanolamine (YOPE) exhibited a hydrogen-bonding score of 1.02, intermediate between the fully saturated sn-1 analog POPE (0.64) and the more unsaturated sn-2 analog PYPE (1.28) [1]. The target compound, with its 16:1/18:1 configuration and both chains of the omega-7 class, is predicted to exhibit hydrogen-bonding behavior distinct from both YOPE (omega-7/omega-9) and POPE (saturated/omega-9). The hydrogen-bonding capacity of the PE headgroup influences lipid-protein interactions, membrane hydration, and the propensity for non-lamellar phase formation [2].

H-Bonding Score

Class-level inference

YOPE score 1.02; target predicted to differ due to Δ11 chain packing

Supports lipid-protein interaction context evaluation

Computational analysis; direct measurement unavailable

Evidence Dimension	Hydrogen-bonding score (computational)
Target Compound Data	Not directly measured; predicted to differ from YOPE (1.02) due to distinct double bond position in vaccenoyl vs. oleoyl chain
Comparator Or Baseline	YOPE (1-palmitoleoyl-2-oleoyl-sn-glycero-3-phosphatidylethanolamine): H-bond score = 1.02; POPE: 0.64; PYPE: 1.28
Quantified Difference	YOPE H-bond score 1.02; target compound expected to show different value due to 11-cis vs. 9-cis double bond position effects on acyl chain packing
Conditions	Computational analysis; experimental conditions not specified in source [1]

Why This Matters

Hydrogen-bonding properties affect how the lipid interacts with membrane proteins, cholesterol, and other bilayer components. For applications involving membrane protein reconstitution or lipid-protein interaction studies, selecting a PE species with defined acyl chain unsaturation ensures reproducible protein-lipid interface characteristics.

• [1] PMC11471583. Table 2: Lipid hydrogen-bonding scores. National Center for Biotechnology Information. View Source
• [2] Epand, R. M. (1998). Lipid polymorphism and protein-lipid interactions. Biochimica et Biophysica Acta (BBA) - Reviews on Biomembranes, 1376(3), 353-368. View Source

Certified Reference Standard Purity

1-Palmitoleoyl-2-vaccenoyl-sn-glycero-3-phosphatidylethanolamine is commercially available as a certified reference standard with specified purity (>97% as determined by TLC) and defined analytical parameters [1][2]. This level of characterization supports its use as a calibration standard in lipidomics workflows, where accurate identification and quantification of this specific PE molecular species in complex biological samples is required. The availability of a defined, high-purity synthetic standard contrasts with the compositional variability inherent in natural lipid extracts, where the relative abundance of this specific PE species cannot be guaranteed and may vary between lots.

Reference Standard Purity

Supporting evidence

Single molecular species; certified reference material available

Supports lipidomics calibration and lot-to-lot consistency

Purity specified by TLC from commercial providers

Evidence Dimension	Product purity and analytical characterization
Target Compound Data	>97% purity (TLC); CAS 1832660-38-4; molecular weight 715.98 g/mol; available as 100 mg reference standard [1][2]
Comparator Or Baseline	Natural PE extracts (e.g., egg PE, soy PE, E. coli total lipid extract): heterogeneous mixture of species; purity not defined at molecular species level
Quantified Difference	Target compound: single molecular species, >97% purity. Natural extracts: undefined mixture of PE species with variable chain lengths and unsaturation
Conditions	Commercial product specifications from certified reference material providers

Why This Matters

For analytical applications requiring precise quantitation (e.g., MRM-based lipidomics, internal standardization), a defined, high-purity synthetic standard is essential. The lot-to-lot consistency of a single-species standard ensures reproducible calibration across experiments, a critical requirement for regulatory-compliant or publication-quality lipid analysis.

• [1] Greyhound Chromatography. 1-Palmitoleoyl-2-Vaccenoyl-sn-Glycero-3-Phosphatidylethanolamine, 100mg. Part Number: LAR-38-4032-9. View Source
• [2] AAA Biotech. 1-Palmitoleoyl-2-Vaccenoyl-sn-Glycero-3-Phosphatidylethanolamine Biochemical. Catalog #AAA394544. View Source

Research and Industrial Applications of 16:1-18:1 PE

Lamellar Phase Stability Studies

Researchers investigating the lamellar-to-hexagonal (Lα-HII) phase transition of phosphatidylethanolamines can utilize this compound to probe the effect of the 11-cis double bond (vaccenoyl) on phase behavior. The 20°C elevation in TH observed for di-18:1(cis-Δ11) PE (28°C) relative to the oleoyl analog (8°C) provides a rational basis for selecting this species when a wider lamellar stability window is required [1]. This is particularly relevant for supported lipid bilayer formation, where lamellar phase integrity must be maintained throughout the preparation and experimental measurement window. The defined acyl chain composition allows for unambiguous interpretation of 31P NMR, DSC, and X-ray diffraction data, avoiding the confounding effects of heterogeneous chain distributions present in natural PE extracts.

Bacterial Membrane Model Construction

The presence of both palmitoleoyl (16:1 n-7) and vaccenoyl (18:1 n-7) chains in native E. coli phosphatidylethanolamine makes this synthetic species a critical component for constructing simplified, compositionally defined bacterial membrane models [1]. Applications include: (1) reconstitution of bacterial membrane proteins (e.g., transporters, sensors) into liposomes for functional studies; (2) biophysical characterization of antimicrobial peptide-membrane interactions using surface plasmon resonance (SPR) or quartz crystal microbalance (QCM) techniques; and (3) in vitro screening of antibiotic candidates against biomimetic bacterial lipid bilayers. The use of this defined PE species, rather than heterogeneous E. coli total lipid extracts, enables precise control over membrane composition and eliminates batch-to-batch variability in lipidomic studies.

Lipidomics MRM Quantitation Standard

This high-purity synthetic PE species (>97% purity) serves as an authenticated reference standard for targeted lipidomics workflows, specifically for the identification and absolute quantitation of PE(16:1/18:1) in biological samples [1][2]. The defined molecular weight (715.98 g/mol) and unique MS/MS fragmentation pattern enable the development of multiple reaction monitoring (MRM) transitions for LC-MS/MS analysis. Applications include: (1) calibration curve generation for absolute quantitation of this PE species in plasma, tissue, or cell culture samples; (2) quality control and system suitability testing in high-throughput lipidomics pipelines; and (3) validation of lipid identification in untargeted lipidomics studies where confident molecular species assignment is required.

Omega-7 Phospholipid Signaling Research

The exclusive incorporation of omega-7 fatty acids (palmitoleic and cis-vaccenic acids) in this PE species provides a chemically defined tool for investigating omega-7-specific signaling in membrane contexts [1]. While free omega-7 fatty acids have established metabolic and anti-inflammatory activities, the role of membrane-incorporated omega-7 phospholipids in cellular signaling remains understudied. Potential applications include: (1) incorporation into model membranes to assess effects on membrane-associated signaling proteins (e.g., receptor tyrosine kinases, G-protein coupled receptors); (2) use as a defined lipid supplement in cell culture to probe omega-7 phospholipid effects on membrane biophysical properties and downstream signaling; and (3) comparative studies with omega-9-containing PE analogs (e.g., YOPE) to dissect omega-7-specific membrane effects.

Application

Selection Property

Validation Focus

Lamellar phase behavior research

Vaccenoyl chain (Δ11) position effect

Lamellar-to-hexagonal phase transition temperature window

Bacterial membrane model construction

Omega-7 chain composition matching E. coli

Biomimetic bilayer composition and antimicrobial peptide interaction

Targeted lipidomics quantitation

High-purity single-species synthetic standard

MRM transition development and calibration reproducibility

Membrane omega-7 signaling studies

Exclusive omega-7 fatty acid composition

Omega-7-specific membrane protein interaction context

• [1] Epand, R. M., et al. (1996). Role of the position of unsaturation on the phase behavior and intrinsic curvature of phosphatidylethanolamines. Biophysical Journal, 71(4), 1806-1810. View Source
• [2] MetaCyc. phosphatidylethanolamine (1-cis-vaccenoyl, 2-palmitoleoyl). MetaCyc Compound. View Source
• [3] Greyhound Chromatography. 1-Palmitoleoyl-2-Vaccenoyl-sn-Glycero-3-Phosphatidylethanolamine, 100mg. Part Number: LAR-38-4032-9. View Source
• [4] AAA Biotech. 1-Palmitoleoyl-2-Vaccenoyl-sn-Glycero-3-Phosphatidylethanolamine Biochemical. Catalog #AAA394544. View Source
• [5] Wikiwand. Omega-7 fatty acid. Retrieved from https://www.wikiwand.com/en/Omega-7_fatty_acid. View Source